N-(1-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-4-(methylthio)-1-oxobutan-2-yl)acetamide

• IUPAC Name: N-[1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-4-methylsulfanyl-1-oxobutan-2-yl]acetamide
• InChI: InChI=1S/C18H29N5O3S/c1-13(24)21-15(7-11-27-4)18(25)23-10-5-6-14(12-23)26-17-16(22(2)3)19-8-9-20-17/h8-9,14-15H,5-7,10-12H2,1-4H3,(H,21,24)
• InChI Key: WYHTZQUMIMSPRP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CCSC)C(=O)N1CCCC(C1)OC2=NC=CN=C2N(C)C
• Molecular Formula: C18H29N5O3S
• Molecular Weight: 395.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazin-2-yl group, a piperidin-1-yl group, a methylthio group, and an acetamide group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the acetamide group could participate in nucleophilic substitution reactions, while the pyrazin-2-yl group could undergo electrophilic aromatic substitution.

Scientific Research Applications

Antimalarial Drug Development

This compound has been identified as a potential candidate for antimalarial drugs. .

Biochemical Research Tool

In biochemical research, this compound could be used as a tool to study enzyme kinetics or receptor-ligand interactions, providing insights into cellular processes and mechanisms.

Each of these applications would require extensive research and development to determine the efficacy and safety of the compound in the respective fields. The compound’s versatility highlights its potential as a significant contributor to scientific advancements in various areas of research. .